Cas no 105835-44-7 (11,13-Eicosadienoicacid, 15-oxo-, (11Z,13E)-)

• Product Name: 11,13-Eicosadienoicacid, 15-oxo-, (11Z,13E)-
• CAS No: 105835-44-7
• Molecular Formula: C₂₀H₃₄O₃
• Molecular Weight: 322.48216
• CID: 126864
• PubChem ID: 5283013

11,13-Eicosadienoicacid, 15-oxo-, (11Z,13E)- Properties

Names and Identifiers

• 11,13-Eicosadienoicacid, 15-oxo-, (11Z,13E)-
• 15-kede
• 15-OxoEDE
• 15-oxoicosa-11,13-dienoic acid
• QZCMHXPXGACWLJ-QWAPPMFBSA-N
• 15-OXO-11Z,13E-EICOSADIENOIC ACID
• SR-01000946945
• CHEMBL88863
• PD020957
• 15-Oxo-icosa-11,13-dienoic acid
• (11Z,13E)-15-oxoicosa-11,13-dienoic acid
• CHEBI:72844
• Eicosanoids_15-oxoEDE_C20H34O3
• 15-keto-11Z,13E-eicosadienoic acid
• Q27140185
• BDBM50025733
• 105835-44-7
• 15-oxo-11(Z),13(E)-eicosadienoic acid
• LMFA01060073
• SR-01000946945-1

• InChIKey： QZCMHXPXGACWLJ-QWAPPMFBSA-N
• Inchi： InChI=1S/C20H34O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h9,11,14,17H,2-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b11-9-,17-14+
• SMILES： CCCCCC(=O)/C=C/C=C\CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 322.25100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 322.25079494g/mol
• Heavy Atom Count: 23
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 5.84370
• PSA: 54.37000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids